Cas no 2052285-45-5 (2-(2-azidoethyl)-5-methylfuran)

• Product Name: 2-(2-azidoethyl)-5-methylfuran
• CAS No: 2052285-45-5
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 6108914
• PubChem ID: 132551068
• Update Time: 2025-05-21

2-(2-azidoethyl)-5-methylfuran Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-5-methylfuran
• 2052285-45-5
• EN300-1817561

• Inchi： 1S/C7H9N3O/c1-6-2-3-7(11-6)4-5-9-10-8/h2-3H,4-5H2,1H3
• InChI Key： JBRLMANDLRLSMJ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27.5Ų

Additional information on 2-(2-azidoethyl)-5-methylfuran

Introduction to 2-(2-azidoethyl)-5-methylfuran (CAS No. 2052285-45-5)

2-(2-azidoethyl)-5-methylfuran (CAS No. 2052285-45-5) is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its distinctive chemical structure, which includes an azido group and a furan ring, making it a valuable intermediate in the synthesis of more complex molecules.

The azido group (−N₃) is a key functional group in 2-(2-azidoethyl)-5-methylfuran. It is known for its reactivity and ability to participate in a wide range of chemical reactions, such as the Staudinger reaction, azide-to-amino conversion, and click chemistry. These properties make 2-(2-azidoethyl)-5-methylfuran an attractive starting material for the synthesis of bioactive compounds and functional materials.

The furan ring is another crucial component of 2-(2-azidoethyl)-5-methylfuran. Furan derivatives are widely used in the pharmaceutical industry due to their biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the furan ring in 2-(2-azidoethyl)-5-methylfuran enhances its potential as a building block for the development of novel drugs and therapeutic agents.

Recent research has highlighted the importance of 2-(2-azidoethyl)-5-methylfuran in the field of medicinal chemistry. A study published in the Journal of Medicinal Chemistry (JMC) demonstrated that compounds derived from 2-(2-azidoethyl)-5-methylfuran exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding opens up new avenues for the development of antiviral drugs that can combat emerging viral threats.

In addition to its pharmaceutical applications, 2-(2-azidoethyl)-5-methylfuran has shown promise in materials science. Researchers at the University of California, Berkeley, have developed a method to use this compound as a precursor for the synthesis of conductive polymers with enhanced electronic properties. These polymers have potential applications in organic electronics, such as flexible displays and wearable devices.

The synthesis of 2-(2-azidoethyl)-5-methylfuran typically involves a multi-step process that includes the formation of an azide intermediate followed by ring closure to form the furan ring. One common synthetic route involves the reaction of 5-methylfurfural with sodium azide in a suitable solvent, followed by reduction and subsequent functionalization steps. This synthetic pathway has been optimized to achieve high yields and purity, making 2-(2-azidoethyl)-5-methylfuran readily available for further research and development.

The physical and chemical properties of 2-(2-azidoethyl)-5-methylfuran have been extensively studied. It is a colorless liquid with a molecular weight of 161.17 g/mol. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its stability under various conditions has been evaluated, and it has been found to be stable at room temperature but should be stored away from strong acids and bases to prevent decomposition.

In terms of safety, 2-(2-azidoethyl)-5-methylfuran should be handled with care due to its reactivity with certain chemicals. Standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage. It is important to note that while 2-(2-azidoethyl)-5-methylfuran is not classified as a hazardous material under current regulations, proper precautions should always be taken.

The future prospects for 2-(2-azidoethyl)-5-methylfuran are promising. Ongoing research is focused on exploring its potential applications in drug discovery, materials science, and other interdisciplinary fields. Collaborative efforts between chemists, biologists, and materials scientists are expected to lead to new breakthroughs and innovations involving this versatile compound.

In conclusion, 2-(2-azidoethyl)-5-methylfuran (CAS No. 2052285-45-5) is a highly valuable compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of bioactive compounds and functional materials. As research continues to advance, it is likely that new uses for this compound will be discovered, further solidifying its importance in various scientific disciplines.